Cas no 1339189-73-9 (1-[(2-Bromophenyl)methyl]azetidin-3-ol)

• Product Name: 1-[(2-Bromophenyl)methyl]azetidin-3-ol
• CAS No: 1339189-73-9
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 5057909
• Update Time: 2025-06-13

1-[(2-Bromophenyl)methyl]azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-[(2-bromophenyl)methyl]azetidin-3-ol
• 1-[(2-Bromophenyl)methyl]azetidin-3-ol

• Inchi： 1S/C10H12BrNO/c11-10-4-2-1-3-8(10)5-12-6-9(13)7-12/h1-4,9,13H,5-7H2
• InChI Key： WVMXBWSRSPSBIQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CN1CC(C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.6
• Topological Polar Surface Area: 23.5

Additional information on 1-[(2-Bromophenyl)methyl]azetidin-3-ol

Chemical Profile of 1-[(2-Bromophenyl)methyl]azetidin-3-ol (CAS No. 1339189-73-9)

1-[(2-Bromophenyl)methyl]azetidin-3-ol (CAS No. 1339189-73-9) is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This molecule, featuring an azetidine ring substituted with a 2-bromophenylmethyl group and a hydroxyl moiety at the 3-position, has garnered attention due to its structural novelty and its implications in medicinal chemistry. The presence of the bromine atom in the aromatic ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The azetidine core is particularly interesting as it mimics the piperidine scaffold, which is widely prevalent in biologically active compounds, particularly in drug discovery.

The compound’s significance extends beyond its structural attributes; it serves as a versatile building block in the development of novel therapeutic agents. Recent advancements in drug design have highlighted the importance of heterocyclic compounds, such as azetidines, due to their ability to modulate biological pathways effectively. The 2-bromophenylmethyl substituent not only contributes to the compound’s lipophilicity but also provides a site for further functionalization, enabling chemists to tailor its properties for specific applications.

In the context of contemporary pharmaceutical research, 1-[(2-Bromophenyl)methyl]azetidin-3-ol has been explored for its potential in several therapeutic areas. One notable area is the development of kinase inhibitors, where azetidine derivatives have shown promise due to their ability to bind to ATP pockets with high affinity. The bromine atom on the phenyl ring facilitates cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex drug molecules. These reactions allow for the introduction of diverse pharmacophores, enhancing the compound’s utility in medicinal chemistry.

Furthermore, the hydroxyl group at the 3-position of the azetidine ring introduces polarity and potential hydrogen bonding capabilities, which can be exploited to improve solubility and binding interactions with biological targets. This feature makes 1-[(2-Bromophenyl)methyl]azetidin-3-ol a promising candidate for designing orally bioavailable drugs that require efficient absorption and distribution within the body.

Recent studies have also delved into the pharmacokinetic properties of azetidine derivatives, including 1-[(2-Bromophenyl)methyl]azetidin-3-ol. Understanding how these compounds are metabolized and excreted is crucial for optimizing their therapeutic efficacy and minimizing potential side effects. Preliminary pharmacokinetic studies suggest that this compound exhibits moderate bioavailability and a reasonable half-life, indicating its potential as a viable candidate for further development into a drug candidate.

The synthesis of 1-[(2-Bromophenyl)methyl]azetidin-3-ol involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include the formation of the azetidine ring through cyclization reactions followed by bromination and alkylation to introduce the 2-bromophenylmethyl group. The final step involves hydroxylating one of the carbon atoms in the ring structure. These synthetic routes leverage advanced catalytic systems and transition metal complexes that enhance reaction efficiency and selectivity.

The role of computational chemistry in optimizing synthetic pathways cannot be overstated. Molecular modeling techniques have been employed to predict reaction outcomes and identify optimal conditions for synthesizing 1-[(2-Bromophenyl)methyl]azetidin-3-ol efficiently. These computational methods not only save time but also reduce experimental costs by minimizing trial-and-error approaches. Additionally, they provide insights into the mechanistic aspects of reactions, aiding chemists in designing more robust synthetic strategies.

In conclusion, 1-[(2-Bromophenyl)methyl]azetidin-3-ol (CAS No. 1339189-73-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents, particularly those targeting kinases and other enzyme systems relevant to various diseases. The ongoing exploration of its biological activities and synthetic methodologies underscores its importance as a building block in modern drug discovery efforts.